Cas no 1807410-79-2 (4-Bromo-2-(3-chloropropyl)cinnamic acid)

• Product Name: 4-Bromo-2-(3-chloropropyl)cinnamic acid
• CAS No: 1807410-79-2
• MF: C₁₂H₁₂BrClO₂
• MW: 303.579482078552
• CID: 4793113
• Update Time: 2025-11-03

4-Bromo-2-(3-chloropropyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(3-chloropropyl)cinnamic acid

• Inchi： 1S/C12H12BrClO2/c13-11-5-3-9(4-6-12(15)16)10(8-11)2-1-7-14/h3-6,8H,1-2,7H2,(H,15,16)/b6-4+
• InChI Key： NLZNAZZIBGYMCB-GQCTYLIASA-N
• SMILES： BrC1C=CC(/C=C/C(=O)O)=C(C=1)CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 255
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3

Additional information on 4-Bromo-2-(3-chloropropyl)cinnamic acid

4-Bromo-2-(3-chloropropyl)cinnamic Acid: A Comprehensive Overview

The compound with CAS No. 1807410-79-2, commonly referred to as 4-Bromo-2-(3-chloropropyl)cinnamic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and material science. In this article, we delve into the properties, synthesis, and recent advancements associated with 4-Bromo-2-(3-chloropropyl)cinnamic acid, providing a detailed and up-to-date analysis.

4-Bromo-2-(3-chloropropyl)cinnamic acid is an aromatic compound characterized by a cinnamic acid backbone with specific substituents. The bromine atom at the 4-position and the 3-chloropropyl group at the 2-position introduce unique electronic and steric effects, which significantly influence its chemical reactivity and biological activity. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

The synthesis of 4-Bromo-2-(3-chloropropyl)cinnamic acid involves a multi-step process that combines principles of organic synthesis, such as Friedel-Crafts alkylation and bromination. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound is accessible for further studies. The use of green chemistry techniques has also been explored to minimize environmental impact during its production.

One of the most promising applications of 4-Bromo-2-(3-chloropropyl)cinnamic acid lies in its potential as a building block for drug development. Recent research has demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory therapies. Additionally, studies have shown that derivatives of this compound exhibit cytotoxic effects against various cancer cell lines, suggesting its potential in anticancer drug design.

In terms of material science, 4-Bromo-2-(3-chloropropyl)cinnamic acid has been investigated for its role in creating advanced materials with tailored properties. Its ability to form stable coordination complexes with metal ions has led to applications in catalysis and sensor technology. Furthermore, its photoresponsive properties make it a candidate for use in light-sensitive materials.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 4-Bromo-2-(3-chloropropyl)cinnamic acid. Molecular docking studies have revealed potential binding modes with therapeutic targets, such as protein kinases and receptors, which could guide future drug design efforts. These computational approaches are complemented by experimental validations, ensuring that the findings are both accurate and practical.

In conclusion, 4-Bromo-2-(3-chloropropyl)cinnamic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent research advancements, positions it as a valuable tool in drug discovery and material science. As ongoing studies continue to uncover new properties and applications, this compound is poised to make significant contributions to both academic research and industrial innovation.